5-[1-(2-amino-2-oxoethyl)-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]-N-(2-phenylethyl)pentanamide

• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 5-[1-(2-amino-2-oxoethyl)-2,4-dioxoquinazolin-3-yl]-N-(2-phenylethyl)pentanamide
• InChI: InChI=1S/C23H26N4O4/c24-20(28)16-27-19-11-5-4-10-18(19)22(30)26(23(27)31)15-7-6-12-21(29)25-14-13-17-8-2-1-3-9-17/h1-5,8-11H,6-7,12-16H2,(H2,24,28)(H,25,29)
• InChI Key: WZKXZNITFCESHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CCCCN2C(=O)C3=CC=CC=C3N(C2=O)CC(=O)N

Description

This compound is characterized by its unique quinazolinone structure, which is known for its biological activity and potential therapeutic benefits .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these reactions include amines, carboxylic acids, and various coupling agents .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms to streamline the process and reduce costs .

Chemical Reactions Analysis

Types of Reactions

5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline derivatives.

Reduction: Reduction reactions can lead to the formation of tetrahydroquinazoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbamoylmethyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .

Major Products

The major products formed from these reactions include various quinazoline and tetrahydroquinazoline derivatives, which can exhibit different biological activities and properties .

Scientific Research Applications

5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic benefits in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE include other quinazolinone derivatives, such as:

• 5-(1-{[(3-METHOXYPHENYL)CARBAMOYL]METHYL}-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL)-N-(2-PHENYLETHYL)PENTANAMIDE
• Various indole derivatives with similar biological activities

Uniqueness

The uniqueness of 5-[1-(CARBAMOYLMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLIN-3-YL]-N-(2-PHENYLETHYL)PENTANAMIDE lies in its specific structural features and the combination of functional groups, which confer distinct biological activities and potential therapeutic benefits .